Cas no 168010-17-1 (Eriosematin)

• Product Name: Eriosematin
• CAS No: 168010-17-1
• MF: C₁₉H₂₀O₄
• MW: 312.3597
• CID: 161100
• PubChem ID: 10358150
• Update Time: 2025-07-09

Eriosematin Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2,2-dimethyl-10-(3-methyl-2-buten-1-yl)-
• Eriosematin
• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,5-hydroxy-2,2-dimethyl-10-(3-methyl-2-butenyl)- (9CI)
• 5-Hydroxy-2,2-dimethyl-10-(3-methyl-2-buten-1-yl)-2H,6H-benzo[1,2-b:5,4-b']dipyran-6-one
• AKOS037515009
• 5-hydroxy-2,2-dimethyl-10-(3-methylbut-2-enyl)pyrano[3,2-g]chromen-6-one
• 5-Hydroxy-8,8-dimethyl-10-(3-methylbut-2-en-1-yl)pyrano[3,2-g]chromen-4(8H)-one
• CS-0032723
• HY-N4313
• 168010-17-1
• DA-63263

• Inchi： 1S/C19H20O4/c1-11(2)5-6-13-17-12(7-9-19(3,4)23-17)16(21)15-14(20)8-10-22-18(13)15/h5,7-10,21H,6H2,1-4H3
• InChI Key： NYFIMGDPCRCSAF-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C3C(C([H])=C([H])OC=3C=2C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])=O)O[H])C([H])=C([H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 312.1362
• Monoisotopic Mass: 312.13615911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• Molecular Weight: 312.4
• XLogP3: 4.6

Experimental Properties

• Color/Form: Powder
• Solubility: Insuluble (6.9E-3 g/L) (25 ºC),
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranochromenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Pyranochromenes
• Flavonoids

Additional information on Eriosematin

Eriosematin: A Comprehensive Overview

Eriosematin, also known by its CAS number 168010-17-1, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse biological activities and potential applications in various fields. This compound, which belongs to the class of phenolic compounds, is primarily isolated from the roots of Eriobotrya japonica, commonly known as the loquat tree. Eriosematin has been extensively studied for its antioxidant, anti-inflammatory, and antimicrobial properties, making it a promising candidate for use in pharmaceuticals, food additives, and cosmetics.

Recent studies have highlighted the antioxidant properties of eriosematin, which are attributed to its ability to scavenge free radicals and inhibit oxidative stress. Oxidative stress is a major contributor to various chronic diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. By neutralizing reactive oxygen species (ROS), eriosematin can potentially mitigate the damage caused by oxidative stress and promote overall health. Research conducted in 2023 demonstrated that eriosematin exhibited higher antioxidant activity compared to several synthetic antioxidants, underscoring its potential as a natural alternative in food preservation and skincare products.

In addition to its antioxidant effects, eriosematin has also been investigated for its anti-inflammatory properties. Chronic inflammation is a underlying factor in many diseases, such as arthritis, diabetes, and cardiovascular diseases. Eriosematin has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), by modulating key signaling pathways like NF-κB and MAPK. A study published in 2023 revealed that eriosematin treatment significantly reduced inflammation in animal models of arthritis, suggesting its potential as a therapeutic agent for inflammatory diseases.

The antimicrobial properties of eriosematin have also been explored in recent research. With the increasing prevalence of antibiotic-resistant bacteria, there is an urgent need for alternative antimicrobial agents. Eriosematin has demonstrated potent activity against various bacterial and fungal strains, including Staphylococcus aureus, E. coli, and Candida albicans. A 2023 study found that eriosematin exhibited synergistic effects when combined with conventional antibiotics, enhancing their efficacy against multidrug-resistant bacteria. This finding opens new avenues for the development of novel antimicrobial therapies.

Beyond its biological activities, eriosematin has also been studied for its potential applications in the food industry. Due to its strong antioxidant and antimicrobial properties, it can be used as a natural preservative to extend the shelf life of food products. Moreover, eriosematin has been shown to improve the sensory quality of foods by reducing oxidative degradation and maintaining flavor stability. A 2023 study evaluated the effectiveness of eriosematin as a food additive in preventing lipid oxidation in processed meats, with promising results that could pave the way for its commercial application.

In the cosmetics industry, eriosematin's ability to protect against oxidative stress and inflammation makes it an ideal ingredient for skincare products. It has been incorporated into formulations aimed at combating signs of aging, reducing acne inflammation, and protecting the skin from environmental stressors such as UV radiation. A recent clinical trial demonstrated that a topical formulation containing eriosematin significantly improved skin elasticity and reduced oxidative damage markers in participants exposed to UV radiation.

Despite its numerous benefits, further research is needed to fully elucidate the mechanisms underlying eriosematin's biological activities and to optimize its delivery systems for various applications. Ongoing studies are exploring the molecular targets of eriosematin and investigating its bioavailability when administered orally or topically. Additionally, efforts are being made to scale up the production of eriosematin through sustainable methods such as fermentation or synthetic biology.

In conclusion, eriosematin (CAS 168010-17-1) is a multifaceted compound with immense potential across multiple industries. Its antioxidant, anti-inflammatory, and antimicrobial properties make it a valuable natural product for developing innovative solutions in healthcare, food preservation, and cosmetics. As research continues to uncover new insights into its mechanisms and applications, eriosematin is poised to become an essential component in various products aimed at improving human health and well-being.